p,beta-Dinitrostyrene

• IUPAC Name: 1-nitro-4-[(E)-2-nitroethenyl]benzene
• InChI: InChI=1S/C8H6N2O4/c11-9(12)6-5-7-1-3-8(4-2-7)10(13)14/h1-6H/b6-5+
• InChI Key: HABXLWPUIWFTNM-AATRIKPKSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=C/[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C8H6N2O4
• DSSTOX Substance ID: DTXSID20879316
• Molecular Weight: 194.14 g/mol
• CAS RN: 5576-98-7, 3156-41-0

Description

P,beta-Dinitrostyrene is a nitroalkene compound. It has gained significant attention in recent years due to its unique physical and chemical properties.

Synthesis Analysis

P,beta-Dinitrostyrene is an important and effective starting material for the synthesis of heterocycle compounds such as pyrrole derivatives via multicomponent reactions. It undergoes Michael addition in its reactions.

Molecular Structure Analysis

The molecular formula of p,beta-Dinitrostyrene is C8H6N2O4. The molecular weight is 194.14 g/mol.

Chemical Reactions Analysis

P,beta-Dinitrostyrene is used in multicomponent reactions for the synthesis of pyrrole derivatives. It undergoes Michael addition in its reactions.

Physical And Chemical Properties Analysis

The molecular formula of p,beta-Dinitrostyrene is C8H6N2O4. The molecular weight is 194.14 g/mol.

Scientific Research Applications

Cross-Coupling Reactions

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Stereoselective Synthesis

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Synthesis of Chalcones

Chalcones are a type of aromatic ketone that forms the central core for a variety of important biological compounds. .

Synthesis of Stilbenes

Stilbenes are hydrocarbons containing a 1,2-diphenylethylene nucleus. They are used in the manufacture of dyes, optical brighteners, and fluorescent whiteners. .

Synthesis of Cinnamic Acids

Cinnamic acids are organic compounds which are slightly yellow crystalline solids. They are used extensively in perfumes, pharmaceuticals, and to induce flowering. .

Synthesis of Conjugated Sulfones and Phosphonates

Sulfones and phosphonates are used in a variety of applications, including the manufacture of detergents, emulsifying agents, and plasticizers. .

Mechanism of Action

Target of Action

It’s known that nitroethylene derivatives, such as p,beta-dinitrostyrene, are valuable precursors in organic synthesis . They allow the stereoselective preparation of oximes, amines, nitrile N-oxides, and many other molecular systems .

Mode of Action

The mode of action of p,beta-Dinitrostyrene involves its interaction with its targets through a polar zw-type [3+2] cycloaddition reaction . This reaction proceeds via a one-step mechanism, characterized by the attack of the nucleophilic oxygen center of the nitrone on the electrophilically activated β-position of these nitrostyrenes . The β-conjugated position is more electrophilically activated than the α one .

Biochemical Pathways

The biochemical pathways affected by p,beta-Dinitrostyrene are related to its role as a precursor in organic synthesis. The electrophilic activation of the ethylene moiety, as a consequence of the presence of the strong electron-withdrawing nitro group, allows the easy synthesis of a wide range of functionalized four-, five-, and six-membered carbo- and heterocycles .

Result of Action

The result of p,beta-Dinitrostyrene’s action is the synthesis of a wide range of functionalized four-, five-, and six-membered carbo- and heterocycles . These compounds have various applications in organic synthesis.

Safety and Hazards

Safety data sheets suggest avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are recommended.

Future Directions

P,beta-Dinitrostyrene has gained significant attention in recent years due to its unique physical and chemical properties. It is an important and effective starting material for the synthesis of heterocycle compounds, indicating its potential for future research and applications.

Relevant Papers Several papers have been published on p,beta-Dinitrostyrene. For instance, a paper titled “Application of β‐Nitrostyrene in Multicomponent Reactions for the Synthesis of Pyrrole Derivatives” discusses the synthesis of pyrrole derivatives by β-nitrostyrene via multicomponent reactions. Another paper titled “Reaction of β,β-dinitrostyrenes with acetylacetone” discusses the reaction of β,β-dinitrostyrenes with acetylacetone.